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Compound of Interest

Compound Name: Enbucrilate

Cat. No.: B1671268

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical information for the
handling and disposal of Enbucrilate (n-Butyl Cyanoacrylate). Adherence to these procedures
is critical to ensure a safe laboratory environment and minimize risks associated with this
chemical.

Personal Protective Equipment (PPE)

When handling Enbucrilate, the following personal protective equipment is mandatory to
prevent skin and eye contact, as well as respiratory irritation. Vapors can be irritating to the
eyes and mucous membranes, and direct contact can cause skin bonding and irritation.[1][2][3]

o Eye and Face Protection: Safety goggles or safety glasses with side shields are required to
protect against splashes and vapors.[2]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.[2] Do not
use PVC, nylon, or cotton gloves.[2]

o Lab Coat: A standard laboratory coat should be worn to protect from incidental contact.

» Respiratory Protection: In areas with inadequate ventilation, a NIOSH-approved respirator
with an organic vapor cartridge should be used to avoid inhaling vapors.[1][4]
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Safe Handling and Storage

Proper handling and storage are crucial to maintain the stability of Enbucrilate and prevent
accidental polymerization or exposure.

e Handling:

o

Work in a well-ventilated area, such as a chemical fume hood, to minimize vapor
inhalation.[2][5]

o

Avoid contact with skin, eyes, and clothing.[2][5]

o

Prevent contact with water, alcohols, amines, and basic compounds as they can cause
rapid polymerization.

o

Avoid contact with fabric or paper goods, as this can lead to rapid polymerization,
generating smoke, irritating vapors, and potential thermal burns.[2]

e Storage:
o Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2]
o Keep the container tightly closed when not in use.[2]

o Store away from incompatible materials and sources of ignition.

Quantitative Data Summary

The following table summarizes key quantitative data for Enbucrilate. It is important to note
that while occupational exposure limits for the related compound n-butyl acrylate are
established, a specific OSHA PEL or NIOSH REL for n-butyl cyanoacrylate has not been
formally established. The AIHA WEEL (Workplace Environmental Exposure Level) is provided
as a guideline.
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Property Value

Chemical Name n-Butyl Cyanoacrylate

Synonyms Enbucrilate, Butyl 2-cyanoacrylate
CAS Number 6606-65-1

Molecular Formula CsH11NO:2

Molecular Weight 153.18 g/mol

Appearance Colorless to light yellow liquid
Boiling Point > 149 °C (> 300.2 °F)

Vapor Pressure < 0.2 mm Hg

AIHA WEEL.: 0.2 ppm (Time-Weighted Average)
[6]

Occupational Exposure Limit

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
Enbucrilate.

First Aid Measures

o Eye Contact: If bonding of the eye occurs, do not force the eye open. The eye should be
washed with warm water, and a wet pad should be applied. The eye will naturally unbond,
typically within 1-3 days. Seek immediate medical attention.[3]

o Skin Contact: If skin bonding occurs, do not pull the skin apart. Immerse the bonded areas in
warm, soapy water and gently peel or roll the surfaces apart. A blunt object, like a spoon
handle, can be used to aid in separation.[2]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek medical attention if symptoms
persist.[2]
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« Ingestion: Ingestion is unlikely as the material will rapidly polymerize in the mouth. Saliva will
help to separate the solidified product from the mouth over several hours. Do not induce
vomiting. Ensure the airway is not obstructed and seek medical advice.[3]

Spill and Leak Procedures

In the event of a spill, follow these steps to safely clean and decontaminate the area.
o Small Spills:

Ensure the area is well-ventilated.

[e]

o

Wearing appropriate PPE, flood the spill with water to induce polymerization.[2]

Once the material has solidified, it can be scraped from the surface.[2]

[¢]

Place the cured material and any contaminated cleaning materials into a suitable

[e]

container for disposal.

o Large Spills:

Evacuate the area and restrict access.

[e]

o

If possible, without risk, stop the source of the leak.

[¢]

Follow the cleanup procedure for small spills, taking additional precautions for a larger
volume of material.

Consider the need for respiratory protection if vapors are significant.

[¢]

Disposal Plan

Proper disposal of Enbucrilate and associated waste is essential to comply with regulations
and ensure environmental safety.

e Unused Product: Unused Enbucrilate should be disposed of as chemical waste in
accordance with local, state, and federal regulations. Do not dispose of liquid Enbucrilate
down the drain.
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e Cured Material: Once Enbucrilate has been polymerized (cured) into a solid form, it is
generally considered non-hazardous waste and can be disposed of in regular trash.[2]

» Empty Containers: Empty containers may retain product residue. They should be handled as
hazardous waste unless thoroughly decontaminated. To decontaminate, rinse the container
with a small amount of an appropriate solvent (e.g., acetone) in a fume hood, and collect the
rinsate for hazardous waste disposal. Once clean and dry, the container can be disposed of
according to facility guidelines.

Workflow and Relationship Diagrams
The following diagrams illustrate the key workflows for handling Enbucrilate safely.

Caption: Workflow for the safe handling of Enbucrilate from preparation to disposal and
emergency response.
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Caption: Decision logic for selecting appropriate Personal Protective Equipment (PPE) for
handling Enbucrilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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